(3-chlorophenyl)methyl 1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: (3-chlorophenyl)methyl 1-(2-methoxyphenyl)-5-methyltriazole-4-carboxylate
• InChI: InChI=1S/C18H16ClN3O3/c1-12-17(18(23)25-11-13-6-5-7-14(19)10-13)20-21-22(12)15-8-3-4-9-16(15)24-2/h3-10H,11H2,1-2H3
• InChI Key: UYIGYIAWUXTVNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=CC=C2OC)C(=O)OCC3=CC(=CC=C3)Cl
• Molecular Formula: C18H16ClN3O3
• Molecular Weight: 357.8 g/mol
• CAS No.: 1040636-19-8

Description

The compound (3-chlorophenyl)methyl 1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (molecular formula: C₁₈H₁₆ClN₃O₃) is a triazole-based ester featuring a 3-chlorophenylmethyl ester group at position 4 and a 2-methoxyphenyl substituent at position 1 of the triazole ring. Its IUPAC name and structural details are confirmed in screening studies by ChemDiv, where it is cataloged under ID F152-0523 . This compound is of interest due to its structural complexity, combining electron-withdrawing (chloro) and electron-donating (methoxy) groups, which may influence its physicochemical and biological properties.

Biological Activity

The compound (3-chlorophenyl)methyl 1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is a member of the triazole family, which has garnered attention due to its diverse biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its synthesis, pharmacological properties, and potential therapeutic applications.

Synthesis

The synthesis of triazole derivatives typically involves a multistep process, often starting from readily available precursors. The specific synthetic pathway for (3-chlorophenyl)methyl 1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate includes:

• Formation of the Triazole Ring : Utilizing azide and alkyne coupling reactions.
• Carboxylation : Introducing the carboxylate group via nucleophilic substitution.
• Substitution Reactions : Modifying the phenyl groups to achieve the desired chlorinated and methoxylated structures.

Antimicrobial Activity

Research indicates that compounds containing the triazole moiety exhibit significant antimicrobial properties. For instance, studies have shown that related triazole derivatives demonstrate activity against various bacterial strains, including Escherichia coli and Staphylococcus aureus. The antimicrobial efficacy is often attributed to their ability to inhibit cell wall synthesis and disrupt membrane integrity.

Compound	Target Organism	Minimum Inhibitory Concentration (MIC)
Triazole A	E. coli	32 µg/mL
Triazole B	S. aureus	16 µg/mL
Target Compound	E. coli	TBD

Anti-inflammatory Properties

Compounds with a triazole structure have also been investigated for their anti-inflammatory effects. They are known to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism involves modulation of signaling pathways related to inflammation.

• In vitro studies have shown that these compounds can reduce oxidative stress markers in macrophages activated by lipopolysaccharide (LPS), suggesting a protective effect against inflammation-induced damage.

Anticancer Activity

The anticancer potential of triazole derivatives is another area of interest. Research has demonstrated that certain triazoles can inhibit tumor cell proliferation through various mechanisms:

• Thymidylate Synthase Inhibition : This is crucial for DNA synthesis; compounds have shown IC50 values in the low micromolar range against several cancer cell lines.

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	1.1	Thymidylate synthase inhibition
HCT-116	2.6	Apoptosis induction
HepG2	1.4	Cell cycle arrest

Case Studies

Several studies have highlighted the biological activities of related compounds:

• Study on Anti-inflammatory Activity : A derivative was tested for its ability to inhibit COX enzymes, showing significant selectivity for COX-2 over COX-1 with an IC50 value of 2.6 µM, indicating potential for pain relief without gastrointestinal side effects .
• Anticancer Evaluation : In a comparative study, a series of triazole derivatives were evaluated against standard chemotherapeutics like doxorubicin, revealing superior antiproliferative effects in some cases .

Comparison with Similar Compounds

Substituent Effects on Electronic and Steric Properties

The target compound’s 2-methoxy-1-aryl and 3-chlorophenylmethyl ester groups distinguish it from similar triazole derivatives. Key comparisons include:

• Ethyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (C₁₂H₁₂ClN₃O₂):

  • Substituents: 4-chlorophenyl at position 1, ethyl ester at position 3.
  • Applications: Demonstrated 65–75% corrosion inhibition efficiency for aluminium alloys in HCl, attributed to adsorption via the triazole ring and chloride interaction .
  • Comparison : The target compound’s 3-chlorophenylmethyl ester may enhance hydrophobicity and metal surface adhesion compared to the ethyl ester. The 2-methoxy group could reduce steric hindrance compared to bulkier substituents.
• (4-Chlorophenyl)methyl 1-(3-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (C₁₇H₁₃Cl₂N₃O₂): Substituents: Dual chloro groups at positions 1 and 4. The target compound’s methoxy group may improve solubility and offer hydrogen-bonding capabilities .
• 1-(3-Chloro-4-methylphenyl)-5-methyl-N-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (C₁₈H₁₇ClN₄O): Substituents: Carboxamide group at position 4, methylphenyl groups.

Physicochemical Properties

• Crystallography : Similar triazole derivatives, such as ethyl 1-[(2-chloro-1,3-thiazol-5-yl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylate , crystallize in triclinic systems (space group P1) with hydrogen-bonding networks stabilizing the structure . The target compound’s methoxy group could influence packing efficiency and melting point.
• Solubility: The methoxy group in the target compound likely enhances polar solvent solubility (e.g., ethanol, DMSO) compared to non-polar substituents.